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Compound of Interest

Compound Name:
6-Azaspiro[3.5]nonane

hydrochloride

CAS No.: 71873-27-3

Cat. No.: B3429074

Get Quote

Executive Summary
Objective: To provide a technical differentiation guide for Spiro[3.5]nonane (C₉H₁₆) using

Electron Ionization Mass Spectrometry (EI-MS). Context: Spirocyclic scaffolds are increasingly

utilized in drug discovery as bioisosteres for gem-dimethyl groups and to impart distinct 3D

vectors. However, their structural isomers—specifically fused systems like Bicyclo[4.3.0]nonane

(Hydrindane) and linear alkenes—share the same molecular formula (C₉H₁₆, MW 124.22),

making definitive identification critical. Key Finding: Spiro[3.5]nonane is distinguished by a

diagnostic retro-[2+2] cycloaddition fragmentation pathway, resulting in a characteristic loss of

ethylene (28 Da) to yield a base peak or prominent ion at m/z 96, a feature significantly

suppressed or absent in fused and linear isomers.

Technical Deep Dive: Spiro[3.5]nonane
Fragmentation
The mass spectral signature of spiro[3.5]nonane is governed by the high ring strain of the

cyclobutane moiety (~26 kcal/mol). Unlike fused systems where ring opening requires breaking
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shared bonds, the spiro-junction allows for independent cleavage events.

Primary Fragmentation Pathway
The dominant mechanism is the relief of strain via the cleavage of the cyclobutane ring.

Molecular Ion (M⁺, m/z 124): Typically observable but of low-to-moderate intensity due to the

lability of the strained ring.

Diagnostic Loss (M - 28): The radical cation undergoes a retro-[2+2] cleavage, ejecting a

neutral ethylene molecule (C₂H₄).

Fragment Ion:m/z 96 (Methylenecyclohexane radical cation).

Significance: This is the "Spiro Fingerprint." Fused isomers (hydrindanes) generally lose

methyl (15 Da) or ethyl (29 Da) groups rather than a clean ethylene unit from a ring.

Secondary Fragmentation: The m/z 96 ion further fragments via allylic cleavage or retro-

Diels-Alder (if rearrangement occurs), typically yielding ions at m/z 81 (cyclohexenyl cation)

and m/z 67.

Mechanistic Visualization
The following diagram illustrates the unique strain-release pathway distinguishing the spiro

scaffold.
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Figure 1: Proposed fragmentation pathway of Spiro[3.5]nonane showing the diagnostic loss of

ethylene driven by cyclobutane ring strain.
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Comparative Analysis: Spiro vs. Fused vs. Linear
Distinguishing C₉H₁₆ isomers requires analyzing relative ion abundances. The table below

contrasts the spiro scaffold with its primary isomers.

Feature Spiro[3.5]nonane
Bicyclo[4.3.0]nonane

(Hydrindane)
1-Nonene (Linear)

Structure Type
Spirocyclic (4-mem +

6-mem)

Fused Bicyclic (5-

mem + 6-mem)
Linear Alkene

Molecular Ion (M⁺) 124 (Weak/Moderate) 124 (Stronger) 124 (Weak)

Base Peak m/z 81 or 96 m/z 67 or 81 m/z 41 or 55

Diagnostic Transition 124 → 96 (Δ28)
124 → 95 (Δ29, Ethyl

loss)
124 → 96 (Rare/Low)

Key Mechanism
Retro-[2+2] (Ethylene

loss)

Ring opening + Alkyl

loss

Allylic cleavage

(McLafferty)

Low Mass Region m/z 41, 53, 67 m/z 41, 67, 79 Series: 41, 55, 69, 83

differentiation Logic:

If m/z 96 is prominent: Suspect Spiro[3.5]nonane. The loss of 28 Da from a cyclic alkane is

highly specific to cyclobutane/cyclopropane moieties.

If m/z 95 (M-29) is prominent: Suspect Hydrindane. Fused rings often lose an ethyl radical

upon ring opening.

If CnH2n-1 series (41, 55, 69...) dominates: Suspect Linear Nonene.

Experimental Protocol: Isomer Differentiation
To validate these patterns, use the following GC-MS workflow. This protocol ensures separation

of isomers before MS analysis, as their spectra can be similar.[1]
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Solvent: Dissolve 1 mg of analyte in 1 mL of n-hexane (HPLC grade).

Concentration: Final concentration ~100 ppm.

Derivatization: None required for hydrocarbons.

GC-MS Conditions
Column: DB-5MS or equivalent (30 m x 0.25 mm x 0.25 µm). Non-polar stationary phases

separate based on boiling point (Spiro bp ~160°C vs Linear Nonene bp ~146°C).

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Temperature Program:

Start: 40°C (hold 2 min).

Ramp: 10°C/min to 250°C.

Hold: 5 min.

Ion Source: Electron Ionization (EI) at 70 eV.[2]

Scan Range: m/z 35–200.

Validation Step (Self-Check)
Retention Time Index (RI): Calculate Kovats Index.

Linear Nonene RI ≈ 900.

Spiro[3.5]nonane RI is typically higher (>950) due to the rigid cyclic structure increasing

interaction with the stationary phase compared to linear chains.

Spectral Check: Look for the m/z 96 signal.[3] If the abundance of m/z 96 is <5% of the base

peak, the structure is likely not spiro[3.5]nonane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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